5-((5-(3-nitrophenyl)furan-2-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione

• IUPAC Name: 5-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C15H9N3O6/c19-13-11(14(20)17-15(21)16-13)7-10-4-5-12(24-10)8-2-1-3-9(6-8)18(22)23/h1-7H,(H2,16,17,19,20,21)
• InChI Key: UPERXOCGCBEBOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C=C3C(=O)NC(=O)NC3=O
• Molecular Formula: C15H9N3O6
• Molecular Weight: 327.25 g/mol

Description

The compound 5-((5-(3-nitrophenyl)furan-2-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound and its analogs are used in the synthesis of various heterocyclic compounds. These derivatives include 5-arylmethylidene(hetarylmethylidene) derivatives, formed through condensation with aromatic and heterocyclic aldehydes, as well as diketones (Yurtaeva & Tyrkov, 2016).
• Further, the synthesis of compounds with antimicrobial properties incorporates derivatives of this compound. For instance, a series of derivatives were synthesized and evaluated for antibacterial activity against various microorganisms (Vijaya Laxmi, Suresh Kuarm, & Rajitha, 2012).

Biological Activity and Molecular Interactions

• Novel derivatives were synthesized and assessed for anticancer activity. Among these, specific derivatives showed high inhibitory activity against cervical cancer cell lines, suggesting potential therapeutic applications (Kumar, Sathish Kumar, Sreenivas, & Subbaiah, 2018).
• The compound's derivatives have also been explored for their plant-growth regulatory activity. For example, derivatives exhibiting pronounced activity in this regard were synthesized (Aniskova, Grinev, & Yegorova, 2017).

Antimycobacterial Activity

• Some derivatives of the compound have been synthesized and tested for antimycobacterial activity. These derivatives showed varying strengths of activity against M. lufu, indicating potential in the development of antimycobacterial drugs (Yushin, Tyrkov, Saroyants, Gabitova, Khrapova, Genatullina, & Ayupova, 2020).

Catalytic Applications

• The compound's derivatives have been employed as catalysts. For example, Cu(II) complexes synthesized using these derivatives were used in the peroxidative oxidation of cyclohexane, demonstrating moderate activity under mild conditions (Fırıncı, 2019).

Structural Analysis and Characterization

• The compound and its derivatives have been characterized for structural analysis, which is crucial for understanding their chemical and physical properties. Methods such as X-ray crystallography, NMR, and IR spectroscopy have been employed for this purpose (Barakat, Soliman, Ghabbour, Ali, Al-Majid, Zarrouk, & Warad, 2017).